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Compound of Interest

Compound Name: Einecs 281-324-1

Cat. No.: B12669634

An In-depth Technical Guide to the Material Safety of Guanidinium Octylphosphonate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data for the
constituent components of guanidinium octylphosphonate, namely the guanidinium cation and
the octylphosphonate anion. No direct Material Safety Data Sheet (MSDS) or Safety Data
Sheet (SDS) for guanidinium octylphosphonate was found. This guide is intended for
informational purposes for research and development settings and should not be considered a
substitute for a manufacturer-provided SDS. All handling and experimental procedures should
be conducted with appropriate caution and in accordance with established laboratory safety
protocols.

Introduction

Guanidinium octylphosphonate is an ionic liquid comprised of a guanidinium cation and an
octylphosphonate anion. As with many ionic liquids, its physical, chemical, and toxicological
properties are determined by the characteristics of both its constituent ions. This guide provides
a comprehensive overview of the available safety information, physicochemical properties, and
extrapolated handling procedures for guanidinium octylphosphonate, based on data for its
components.

Hazard Identification and Classification
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Based on the known hazards of guanidinium salts and octylphosphonic acid, guanidinium
octylphosphonate should be treated as a hazardous substance. The following hazard
classifications are anticipated.

GHS Hazard Statements (Anticipated):

e H302: Harmful if swallowed.[1]

e H314: Causes severe skin burns and eye damage.

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.

e H373: May cause damage to organs through prolonged or repeated exposure.
e H402: Harmful to aquatic life.

Signal Word: Danger

Hazard Pictograms:

Anticipated GHS Pictograms for Guanidinium Octylphosphonate

Physicochemical Data

The following table summarizes the known physicochemical properties of the components of
guanidinium octylphosphonate.
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Property

Guanidinium
Cation (from

Octylphosphonate o
. Guanidinium
Anion (from
Octylphosphonate

Guanidine Octylphosphonic .
. . (Predicted)
Hydrochloride) Acid)
Molecular Formula CHesNs* CsH1s03P~ CoH24N303P
Molecular Weight 60.08 g/mol 193.21 g/mol 253.29 g/mol
Likely a liquid or low-
Appearance White crystalline solid White solid melting solid at room
temperature
] ] Expected to be low
Melting Point 179 - 186 °C ~103-107 °C
(<100 °C)
Boiling Point Decomposes No data available No data available
) ) Solubility will vary
» ) Sparingly soluble in }
Solubility Soluble in water depending on the

water _
polarity of the solvent

Toxicological Information

The toxicological profile of guanidinium octylphosphonate is inferred from its constituent ions.
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Exposure Route

Guanidinium
Cation (from
Guanidine
Hydrochloride)

Octylphosphonate
Anion (from
Octylphosphonic
Acid)

Guanidinium
Octylphosphonate
(Anticipated
Effects)

Harmful if swallowed.

Harmful if swallowed.

Oral 1] LD50 (rat) > 2000 Harmful if swallowed.
mg/kg.[2]
_ . May cause respiratory N
Inhalation Harmful if inhaled. T Harmful if inhaled.
irritation.
b | Causes skin irritation. Causes severe skin Causes severe skin
erma
[1] burns.[2] burns and irritation.
£ Causes serious eye Causes serious eye Causes serious eye
ye Lo
irritation.[1] damage.[2] damage.
May cause damage to
- May cause damage to  May cause damage to )
Specific Target Organ organs, particularly

Toxicity (Repeated

Exposure)

the nervous system,
bone marrow, and
kidneys.[1]

the kidneys through
prolonged or repeated

exposure.

the kidneys, through
prolonged or repeated

exposure.

Experimental Protocols

As no specific experimental data for guanidinium octylphosphonate is available, this section

outlines a general protocol for the synthesis of a guanidinium-based ionic liquid. This is a

hypothetical procedure and must be adapted and optimized with appropriate safety precautions

in a laboratory setting.

Synthesis of Guanidinium Octylphosphonate (Hypothetical)

This protocol describes a potential acid-base neutralization reaction.

Materials:

o Guanidine carbonate or guanidine hydrochloride
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e Octylphosphonic acid

e Appropriate solvent (e.g., ethanol, methanol)

o Base (if starting from guanidine hydrochloride, e.g., sodium hydroxide)

Procedure:

e Preparation of Guanidine Free Base (if starting with a salt):

o

Dissolve guanidine hydrochloride in a suitable solvent.

[¢]

Add an equimolar amount of a strong base (e.g., sodium hydroxide) dropwise while
stirring.

[¢]

The reaction will produce the free guanidine base and a salt byproduct (e.g., sodium
chloride).

[¢]

Filter the salt byproduct and use the resulting guanidine solution directly.
» Neutralization Reaction:
o Dissolve octylphosphonic acid in a suitable solvent.

o Slowly add the guanidine free base solution to the octylphosphonic acid solution in a 1:1
molar ratio with constant stirring.

o The reaction is an exothermic acid-base neutralization. Control the temperature with an
ice bath if necessary.

e Work-up and Purification:
o The solvent can be removed under reduced pressure using a rotary evaporator.

o The resulting product, guanidinium octylphosphonate, may be a viscous liquid or a waxy
solid.
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o Further purification may be achieved through techniques such as solvent extraction or
column chromatography, depending on the purity requirements.

Hypothetical Synthesis Workflow for Guanidinium Octylphosphonate

Handling and Storage

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[3]

Avoid breathing dust, fumes, or vapors.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
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Exposure First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[4]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Thermal decomposition may produce toxic fumes of carbon oxides,
nitrogen oxides, and phosphorus oxides.

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not allow to enter sewers or waterways.

Logical Relationships in Hazard Assessment

The hazard assessment for guanidinium octylphosphonate is derived from the known
properties of its constituent ions. This relationship can be visualized as follows:
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Derivation of Predicted Hazards for Guanidinium Octylphosphonate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [material safety data sheet for guanidinium
octylphosphonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12669634#material-safety-data-sheet-for-
guanidinium-octylphosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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